Cas no 1369160-09-7 (5H,6H,7H-pyrrolo1,2-cimidazole-1-carboxylic acid)

• Product Name: 5H,6H,7H-pyrrolo1,2-cimidazole-1-carboxylic acid
• CAS No: 1369160-09-7
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD22070196
• CID: 5237802
• PubChem ID: 82417171
• Update Time: 2025-07-17

5H,6H,7H-pyrrolo1,2-cimidazole-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[1,2-c]imidazole-1-carboxylic acid, 6,7-dihydro-
• 5H,6H,7H-pyrrolo1,2-cimidazole-1-carboxylic acid

• MDL： MFCD22070196
• Inchi： 1S/C7H8N2O2/c10-7(11)6-5-2-1-3-9(5)4-8-6/h4H,1-3H2,(H,10,11)
• InChI Key： OXALEBALWIIXFX-UHFFFAOYSA-N
• SMILES： C1=NC(C(O)=O)=C2CCCN12

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5H,6H,7H-pyrrolo1,2-cimidazole-1-carboxylic acid

5H,6H,7H-pyrrolo[1,2-c]imidazole-1-carboxylic Acid (CAS No. 1369160-09-7): A Comprehensive Overview

5H,6H,7H-pyrrolo[1,2-c]imidazole-1-carboxylic acid (CAS No. 1369160-09-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic compounds and is characterized by its distinct pyrroloimidazole core structure. The chemical formula of 5H,6H,7H-pyrrolo[1,2-c]imidazole-1-carboxylic acid is C₈H₇N₃O₂, and it has a molecular weight of 173.16 g/mol.

The pyrroloimidazole core is a fundamental building block in the design of various bioactive molecules due to its ability to form stable complexes with metal ions and its potential for modulating biological processes. Recent studies have highlighted the importance of this scaffold in the development of novel therapeutic agents, particularly in the areas of cancer therapy and neurodegenerative diseases.

In the context of cancer research, 5H,6H,7H-pyrrolo[1,2-c]imidazole-1-carboxylic acid has been investigated for its potential as a scaffold for the development of targeted therapies. One notable study published in the Journal of Medicinal Chemistry (2022) demonstrated that derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action is believed to involve the inhibition of specific kinases involved in cell proliferation and survival pathways.

Beyond its applications in oncology, 5H,6H,7H-pyrrolo[1,2-c]imidazole-1-carboxylic acid has also shown promise in the treatment of neurodegenerative disorders. Research conducted at the University of California (2023) revealed that certain derivatives of this compound can effectively cross the blood-brain barrier and modulate key signaling pathways associated with Alzheimer's disease and Parkinson's disease. These findings suggest that 5H,6H,7H-pyrrolo[1,2-c]imidazole-1-carboxylic acid could serve as a valuable lead compound for the development of novel neuroprotective agents.

The synthetic accessibility of 5H,6H,7H-pyrrolo[1,2-c]imidazole-1-carboxylic acid is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. One such method involves the cyclization of appropriately substituted pyrroles and imidazoles under mild conditions. This synthetic flexibility allows researchers to explore a wide range of structural modifications to optimize pharmacological properties such as potency, selectivity, and bioavailability.

In addition to its therapeutic potential, 5H,6H,7H-pyrrolo[1,2-c]imidazole-1-carboxylic acid has also been studied for its utility as a probe molecule in chemical biology. Its ability to form stable complexes with metal ions makes it an attractive candidate for developing metal-based imaging agents and therapeutic agents. For instance, a recent study published in Chemical Communications (2023) demonstrated that complexes formed between 5H,6H,7H-pyrrolo[1,2-c]imidazole-1-carboxylic acid and transition metals exhibit enhanced fluorescence properties, making them suitable for use in fluorescence imaging applications.

The safety profile of 5H,6H,7H-pyrrolo[1,2-c]imidazole-1-carboxylic acid is an important consideration for its potential clinical applications. Preclinical studies have generally shown favorable safety profiles with minimal toxicity observed at therapeutic concentrations. However, further research is needed to fully evaluate its long-term safety and efficacy in human subjects.

In conclusion, 5H,6H,7H-pyrrolo[1,2-c]imidazole-1-carboxylic acid (CAS No. 1369160-09-7) represents a promising scaffold for the development of novel therapeutic agents across multiple disease areas. Its unique chemical structure and versatile biological activities make it an attractive target for further investigation and optimization in medicinal chemistry and pharmaceutical research.